2,6-difluoro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H12F2N4O3S/c19-13-2-1-3-14(20)16(13)18(25)21-17-12-8-28-9-15(12)22-23(17)10-4-6-11(7-5-10)24(26)27/h1-7H,8-9H2,(H,21,25)
• InChI Key: GKBFTXAEQNBDHF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C18H12F2N4O3S
• Molecular Weight: 402.4 g/mol
• CAS No.: 396721-41-8

Description

2,6-Difluoro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a heterocyclic compound featuring a benzamide core substituted with 2,6-difluoro groups, linked to a thieno[3,4-c]pyrazole scaffold bearing a 4-nitrophenyl substituent. The structural complexity of this molecule arises from the fusion of a thiophene ring with a pyrazole moiety, creating a rigid bicyclic system.

Biological Activity

2,6-Difluoro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has a molecular formula of $C_{18}H_{12}F_2N_4O_5S$ and a molecular weight of 434.4 g/mol. Its IUPAC name is 2,6-difluoro-N-[2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl]benzamide. The structure features fluorine and nitro groups, which are known to influence biological activity by modulating the compound's interaction with biological targets.

Property	Value
Molecular Formula	$C_{18}H_{12}F_2N_4O_5S$
Molecular Weight	434.4 g/mol
IUPAC Name	2,6-difluoro-N-[2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl]benzamide

The biological activity of 2,6-difluoro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is primarily attributed to its ability to interact with specific enzymes and receptors. The compound may act as an enzyme inhibitor or receptor ligand, leading to various biological effects such as anti-inflammatory and anticancer activities.

• Enzyme Inhibition : Studies have indicated that pyrazole derivatives can inhibit key enzymes involved in cancer progression and inflammation. For instance, compounds similar to 2,6-difluoro-N-(...)-benzamide have shown inhibitory effects on BRAF(V600E) and Aurora-A kinase, which are critical in tumorigenesis .
• Receptor Interaction : The compound may also bind to specific receptors involved in cellular signaling pathways. This binding can alter receptor activity and downstream signaling cascades that contribute to the therapeutic effects observed in various disease models.

Antitumor Activity

Research indicates that pyrazole derivatives exhibit significant antitumor properties. For example:

• BRAF Inhibition : A series of studies have shown that pyrazole derivatives can effectively inhibit BRAF(V600E), a mutation commonly associated with melanoma . This suggests that 2,6-difluoro-N-(...)-benzamide may possess similar capabilities.

Anti-inflammatory Effects

In addition to antitumor properties, the compound has been evaluated for its anti-inflammatory potential:

• Nitric Oxide Production : Compounds with similar structures have demonstrated the ability to inhibit lipopolysaccharide (LPS)-induced production of nitric oxide (NO), a marker of inflammation . This suggests potential therapeutic applications in inflammatory diseases.

Case Studies

• Anticancer Studies : A study investigating the structure-activity relationship (SAR) of pyrazole derivatives found that modifications at specific positions significantly enhanced anticancer activity against various cell lines . The incorporation of nitro and fluorine groups was particularly noted for improving potency.
• Inflammation Models : In vitro models assessing the anti-inflammatory effects showed that compounds like 2,6-difluoro-N-(...)-benzamide could reduce pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cultures exposed to inflammatory stimuli .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

The following table compares the target compound with structurally related benzamide-thienopyrazole derivatives:

Compound Name	Benzamide Substituents	Pyrazole Substituent	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
2,6-Difluoro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide (Target)	2,6-difluoro	4-nitrophenyl	C₁₉H₁₃F₂N₃O₃S	413.39	Research compound (hypothetical)
2-Methyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide	2-methyl	phenyl	C₂₀H₁₇N₃OS	363.44	Unknown (structural analog)
N-[2-(2,3-Dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide	2-(trifluoromethyl)	2,3-dimethylphenyl	C₂₁H₁₈F₃N₃OS	417.45	Unknown (structural analog)

Key Observations :

• Benzamide Modifications : The target compound’s 2,6-difluoro substitution contrasts with the 2-methyl and 2-trifluoromethyl groups in analogs. Fluorine atoms enhance electronegativity and metabolic stability, while methyl/trifluoromethyl groups increase hydrophobicity.
• Molecular Weight : The target compound has a higher molecular weight (413.39 g/mol) due to the nitro group, which may influence solubility and bioavailability.

Implications of Structural Variations

• Lipophilicity : The trifluoromethyl group in increases lipophilicity (logP ~3.5 estimated), whereas the target’s nitro group may balance hydrophilicity and hydrophobicity.

Preparation Methods

Retrosynthetic Analysis and Strategic Bond Disconnections

The target molecule’s structure comprises three key components:

• A 2,6-difluorobenzoyl group.
• A 4-nitrophenyl-substituted thieno[3,4-c]pyrazole core.
• An amide linkage connecting the aromatic systems.

Retrosynthetically, the molecule can be dissected into:

• 2-(4-Nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-amine as the amine precursor.
• 2,6-Difluorobenzoyl chloride as the acylating agent.

This disconnection aligns with established benzamide synthesis protocols, where acyl chlorides react with amines under mild basic conditions.

Synthesis of the Thieno[3,4-c]Pyrazole Core

Cyclocondensation of Thiophene Derivatives

The thieno[3,4-c]pyrazole scaffold is constructed via a [3+2] cycloaddition between a thiophene bearing an α,β-unsaturated carbonyl and hydrazine derivatives. For example:

• 3-Amino-4-cyanothiophene is treated with 4-nitrophenylhydrazine in acetic acid at reflux, inducing cyclization to form 2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-amine .
• Alternative routes employ Lawesson’s reagent to convert carbonyl groups into thioketones, followed by hydrazine cyclization.

Key Reaction Conditions:

• Solvent: Ethanol or acetic acid.
• Temperature: 80–100°C.
• Yield: 50–65% after recrystallization.

Functionalization of the Pyrazole Nitrogen

The 4-nitrophenyl group is introduced via nucleophilic aromatic substitution (SNAr) or Ullmann coupling:

• 2-Bromo-4,6-dihydrothieno[3,4-c]pyrazole reacts with 4-nitrophenylboronic acid under Suzuki–Miyaura conditions (Pd(PPh3)4, Na2CO3, DME/H2O).
• Direct substitution using 4-nitroaniline in the presence of CuI and K2CO3 in DMF at 120°C.

Comparative Yields:

Method	Catalyst System	Yield (%)
Suzuki Coupling	Pd(PPh3)4	72
Ullmann Coupling	CuI/K2CO3	58

Amide Bond Formation: Acylation of the Pyrazole Amine

Activation of 2,6-Difluorobenzoic Acid

The carboxylic acid is activated as its acyl chloride using thionyl chloride (SOCl2) or oxalyl chloride (ClCO)2O :

• 2,6-Difluorobenzoic acid is refluxed with excess SOCl2 (2 eq) in anhydrous DCM for 3 h.
• The resulting 2,6-difluorobenzoyl chloride is isolated by distillation (b.p. 98–100°C) and used directly.

Coupling with the Pyrazole Amine

The amine intermediate is acylated under Schotten–Baumann conditions:

• 2-(4-Nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-amine (1 eq) is dissolved in THF.
• 2,6-Difluorobenzoyl chloride (1.2 eq) is added dropwise at 0°C, followed by triethylamine (2 eq).
• The reaction is stirred at room temperature for 12 h, yielding the crude product.

Optimization Data:

Base	Solvent	Temperature	Yield (%)
Triethylamine	THF	25°C	85
Pyridine	DCM	0°C	78

Purification and Characterization

Chromatographic Techniques

• Flash Chromatography : Silica gel (230–400 mesh) with ethyl acetate/hexane (3:7) eluent removes unreacted acyl chloride and byproducts.
• HPLC Purification : Semi-preparative C18 column (MeCN/H2O + 0.1% TFA) achieves >98% purity.

Spectroscopic Validation

• 1H NMR (400 MHz, DMSO-d6): δ 8.35 (d, J = 8.8 Hz, 2H, Ar-NO2), 7.92 (t, J = 8.4 Hz, 1H, benzamide), 7.45 (d, J = 8.8 Hz, 2H, Ar-H), 4.25 (s, 2H, thiophene-CH2).
• HRMS : m/z calc. for C19H12F2N4O3S [M+H]+: 419.0634; found: 419.0638.

Alternative Synthetic Routes and Scalability

Solid-Phase Synthesis

Immobilizing the pyrazole amine on Wang resin enables iterative acylation and cleavage, improving yield reproducibility.

Microwave-Assisted Reactions

Microwave irradiation (150°C, 20 min) reduces reaction times for cyclization and acylation steps by 60%.

Challenges and Mitigation Strategies

• Nitro Group Reduction : Competing reduction of the nitro group during hydrogenation is avoided by using Pd/C under inert atmospheres.
• Regioselectivity in Cyclization : Employing DBU as a base directs cyclization to the 3-position of the pyrazole.